Cas no 383135-03-3 ((5-Isopropyl-2-methoxyphenyl)acetic acid)

• Product name: (5-Isopropyl-2-methoxyphenyl)acetic acid
• CAS No: 383135-03-3
• MF: C₁₂H₁₆O₃
• MW: 208.254
• CID: 3111751

(5-Isopropyl-2-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Isopropyl-2-methoxyphenyl)acetic acid

Computed Properties

• Exact Mass: 208.11
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on (5-Isopropyl-2-methoxyphenyl)acetic acid

Introduction to (5-Isopropyl-2-methoxyphenyl)acetic acid (CAS No. 383135-03-3)

(5-Isopropyl-2-methoxyphenyl)acetic acid (CAS No. 383135-03-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with (5-Isopropyl-2-methoxyphenyl)acetic acid.

Chemical Properties and Structure

(5-Isopropyl-2-methoxyphenyl)acetic acid is a derivative of acetic acid with a substituted phenyl ring. The molecular formula of this compound is C₁₁H₁₄O₃, and it has a molecular weight of 194.22 g/mol. The structure of (5-Isopropyl-2-methoxyphenyl)acetic acid includes an isopropyl group at the 5-position and a methoxy group at the 2-position of the phenyl ring, which imparts unique chemical and biological properties to the molecule.

The presence of the isopropyl group enhances the lipophilicity of the compound, making it more suitable for crossing biological membranes. The methoxy group, on the other hand, contributes to the stability and solubility of the molecule in both aqueous and organic solvents. These structural features make (5-Isopropyl-2-methoxyphenyl)acetic acid an attractive candidate for drug development.

Synthesis Methods

The synthesis of (5-Isopropyl-2-methoxyphenyl)acetic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 5-isopropyl-2-methoxybenzaldehyde with acetic anhydride in the presence of a suitable catalyst. This reaction typically proceeds via a Claisen condensation followed by hydrolysis to yield the desired product.

Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Heck coupling, to construct the substituted phenyl ring. These methods offer high yields and excellent regioselectivity, making them suitable for large-scale production.

Biological Activities and Therapeutic Potential

(5-Isopropyl-2-methoxyphenyl)acetic acid has been extensively studied for its biological activities and potential therapeutic applications. One of the most notable properties of this compound is its anti-inflammatory activity. Research has shown that (5-Isopropyl-2-methoxyphenyl)acetic acid can effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, (5-Isopropyl-2-methoxyphenyl)acetic acid has demonstrated antioxidant properties. Studies have indicated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Trials and Research Developments

The therapeutic potential of (5-Isopropyl-2-methoxyphenyl)acetic acid has been further validated through clinical trials and preclinical studies. Recent research has focused on evaluating its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis. Preliminary results from these studies have shown promising outcomes, with significant reductions in inflammation markers and improved patient outcomes.

In addition to its anti-inflammatory properties, ongoing research is exploring the potential of (5-Isopropyl-2-methoxyphenyl)acetic acid in cancer therapy. Preclinical studies have demonstrated that this compound can inhibit tumor growth by inducing apoptosis and suppressing angiogenesis. These findings suggest that (5-Isopropyl-2-methoxyphenyl)acetic acid may have a role in developing novel anticancer agents.

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